1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-2-(5-methyl-3-isoxazolyl)azepane

• IUPAC Name: 3-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azepan-2-yl]-5-methyl-1,2-oxazole
• InChI: InChI=1S/C18H22N2O5S/c1-13-11-15(19-25-13)16-5-3-2-4-8-20(16)26(21,22)14-6-7-17-18(12-14)24-10-9-23-17/h6-7,11-12,16H,2-5,8-10H2,1H3
• InChI Key: YUROPKWYFRJCPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2CCCCCN2S(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C18H22N2O5S
• Molecular Weight: 378.4 g/mol

Description

1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-2-(5-methyl-3-isoxazolyl)azepane, also known as DBIBO, is a chemical compound that has gained attention in scientific research due to its potential as a biological tool.

Mechanism of Action

The mechanism of action of 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-2-(5-methyl-3-isoxazolyl)azepane involves its binding to specific sites on GPCRs and ion channels, leading to modulation of their activity. 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-2-(5-methyl-3-isoxazolyl)azepane has been shown to act as a positive allosteric modulator of the adenosine A1 receptor, enhancing its activity. It has also been shown to act as a negative allosteric modulator of the TRPV1 channel, reducing its activity.
Biochemical and Physiological Effects:
1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-2-(5-methyl-3-isoxazolyl)azepane has been shown to have various biochemical and physiological effects, depending on the specific receptor or channel it is acting on. For example, its modulation of the adenosine A1 receptor has been shown to have neuroprotective effects in animal models of Parkinson's disease and ischemic stroke. Its modulation of the TRPV1 channel has been shown to have analgesic effects, reducing pain sensation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-2-(5-methyl-3-isoxazolyl)azepane in lab experiments is its selectivity for certain receptors and channels, allowing for more specific modulation of their activity. However, one limitation is its potential off-target effects, which can complicate data interpretation.

Future Directions

For research on 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-2-(5-methyl-3-isoxazolyl)azepane include further exploration of its potential as a therapeutic agent for neurological disorders, such as Parkinson's disease and ischemic stroke. Additionally, more research is needed to fully understand its mechanism of action and potential off-target effects. Finally, there is potential for the development of new analogs of 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-2-(5-methyl-3-isoxazolyl)azepane with improved selectivity and potency.

Synthesis Methods

1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-2-(5-methyl-3-isoxazolyl)azepane can be synthesized using a multi-step process that involves the reaction of 6-methoxy-2-nitrophenol with ethyl 2-chloroacetate to form a key intermediate. This intermediate is then reacted with 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline to form a benzodioxin ring. The final step involves the reaction of the benzodioxin intermediate with 5-methyl-3-isoxazolecarboxylic acid to form 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-2-(5-methyl-3-isoxazolyl)azepane.

Scientific Research Applications

1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-2-(5-methyl-3-isoxazolyl)azepane has been used in various scientific research applications, including the study of G protein-coupled receptors (GPCRs) and ion channels. It has been shown to selectively modulate the activity of certain GPCRs, such as the adenosine A1 receptor and the dopamine D2 receptor. 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-2-(5-methyl-3-isoxazolyl)azepane has also been used to study the function of ion channels, such as the transient receptor potential vanilloid 1 (TRPV1) channel.